Cas no 12223-26-6 (Disperse Orange 44)

• Product Name: Disperse Orange 44
• CAS No: 12223-26-6
• MF: C₁₈H₁₅ClN₆O₂
• MW: 382.803701639175
• CID: 48838
• PubChem ID: 77677
• Update Time: 2025-04-18

Disperse Orange 44 Chemical and Physical Properties

Names and Identifiers

• Disperse Orange 44
• 4-((2-Chloro-4-nitrophenyl)azo)-N,N-biscyanoethylaniline
• 3,3'-((4-((2-Chloro-4-nitrophenyl)azo)phenyl)imino)bis(propiononitrile)
• Disperse Orange S2
• Orange S-3RFL
• 3,3'-((4-((2-Chloro-4-nitrophenyl)azo)phenyl)imino)bispropanenitrile
• 12223-26-6
• NS00020086
• DisperseOrange44
• Propanenitrile, 3,3'-[[4-[(2-chloro-4-nitrophenyl)azo]phenyl]imino]bis-
• SCHEMBL13474905
• 3-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-(2-cyanoethyl)anilino]propanenitrile
• Propanenitrile, 3,3'-((4-(2-(2-chloro-4-nitrophenyl)diazenyl)phenyl)imino)bis-
• W-109941
• 3,3'-[[4-[(2-Chloro-4-nitrophenyl)azo]phenyl]imino]bis[propiononitrile]
• Propanenitrile, 3,3'-((4-((2-chloro-4-nitrophenyl)azo)phenyl)imino)bis-
• EINECS 223-765-4
• 3,3'-((p-((2-Chloro-4-nitrophenyl)azo)phenylimino)bispropionitrile
• 4058-30-4
• 3,3'-[[4-[2-(2-Chloro-4-nitrophenyl)diazenyl]phenyl]imino]bis[propanenitrile]
• 57N4LE7K5Y
• Propanenitrile, 3,3'-[[4-[2-(2-chloro-4-nitrophenyl)diazenyl]phenyl]imino]bis-
• 3,3-[[4-[(2-chloro-4-nitrophenyl)azo]phenyl]imino]bis[propiononitrile]
• DTXSID5063281
• SCHEMBL18179609

• Inchi： 1S/C18H15ClN6O2/c19-17-13-16(25(26)27)7-8-18(17)23-22-14-3-5-15(6-4-14)24(11-1-9-20)12-2-10-21/h3-8,13H,1-2,11-12H2/b23-22+
• InChI Key： ZXXVVTBKBDDTSE-GHVJWSGMSA-N
• SMILES： ClC1C=C(C=CC=1/N=N/C1C=CC(=CC=1)N(CCC#N)CCC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 354.06300
• Monoisotopic Mass: 382.094501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 121

Experimental Properties

• Density: 1.3
• Boiling Point: 663.8°C at 760 mmHg
• Flash Point: 355.3°C
• Refractive Index: 1.63
• PSA: 121.36000
• LogP: 5.51776